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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Palitantin

CAS No.: 140224-89-1

Cat. No.: S8193762

This section provides answers to frequently asked questions about the storage and handling of Palitantin.

¢ What are the safe storage conditions for Palitantin? According to the manufacturer, DC Chemicals,
Palitantin should be stored in a tightly sealed container in a cool, well-ventilated area [1]. The

specific storage temperatures are:

o -20°C for the powder form [1].
o -80°C when the compound is in a solvent [1]. It is also advised to keep the container away from
direct sunlight and sources of ignition [1].

e What personal protective equipment (PPE) should I use when handling Palitantin? The safety

data sheet recommends the following PPE [1]:

o

Eye protection: Safety goggles with side-shields.

(e]

Hand protection: Protective gloves.
Skin and body protection: Impervious clothing.

[¢]

[e]

Respiratory protection: A suitable respirator, especially if adequate ventilation is not available.

e What should I aveid when working with Palitantin? You should take precautions to avoid the

following [1]:

o

Inhalation of dust or aerosols.

o

Contact with eyes and skin.
Formation of dust and aerosols.

[¢]

Release into the environment.

[¢]

e What are the known hazards associated with Palitantin? Palitantin is classified as [1]:
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o Harmful if swallowed (H302).
o Very toxic to aquatic life with long-lasting effects (H410).

e I cannot find the specific molecular formula in the safety sheet. Where can I look? The MSDS
from DC Chemicals lists the formula as C14H23CIN402S2 [1]. However, other commercial databases
like ChemicalBook report the molecular formula as C14H2204 [2]. For your experimental accuracy;, it

is highly recommended to cross-verify this information using analytical standards upon receipt.

Experimental Handling and Storage Workflow

The following diagram outlines the key decision points for the safe storage and handling of Palitantin in a

laboratory setting.
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Check Physical Form

Form = Solid \Form = In Solvent

(Standard Handling)
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Summary of Key Storage Data

For quick reference, the core storage parameters are summarized in the table below.

Parameter Specification Source
Storage Temperature -20°C [1]
(Powder)

Storage Temperature (in -80°C [1]
solvent)

Container Tightly sealed [1]
Environment Cool, well-ventilated place. Away from direct sunlight and [1]

ignition sources.

Appearance White solid [2]

First Aid Measures

In case of accidental exposure, follow these first aid measures and seek immediate medical attention [1]:

e Eye contact: Flush eyes immediately with large amounts of water for several minutes. Remove
contact lenses if present. Call a physician promptly.

¢ Skin contact: Rinse skin thoroughly with water. Remove contaminated clothing and shoes. Call a
physician.

¢ Inhalation: Move to fresh air.

¢ Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Call a physician immediately.

Important Note for Researchers
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The information provided here is based on the manufacturer's Safety Data Sheet and commercial catalogs.

For critical research applications, you should:

¢ Re-confirm Specifications: Always check the certificate of analysis that comes with your specific
batch of Palitantin.

¢ Verify Structure: Be aware of discrepancies in reported molecular formulas (C14H23CIN4O2S2 vs.
C14H2204) and conduct your own analytical verification to ensure you are working with the correct
compound [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://www.smolecule.com/products/s8193762?utm_src=pdf-body
https://www.dcchemicals.com/msds/MSDS_DC48613.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11305019.htm
https://www.smolecule.com/products/s8193762?utm_src=pdf-custom-synthesis
https://www.dcchemicals.com/msds/MSDS_DC48613.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11305019.htm
https://www.smolecule.com/products/b8193762#palitantin-storage-conditions
https://www.smolecule.com/products/b8193762#palitantin-storage-conditions
https://www.smolecule.com/products/b8193762#palitantin-storage-conditions
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s8193762?utm_src=pdf-bulk
https://www.smolecule.com/products/s8193762?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 6/6 Tech Support


https://www.smolecule.com/products/s8193762?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

